Cas no 1423032-98-7 (1-(2,6-DICHLOROPHENYL)-2-METHYLPROPAN-1-ONE)

• Product Name: 1-(2,6-DICHLOROPHENYL)-2-METHYLPROPAN-1-ONE
• CAS No: 1423032-98-7
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 5170039
• PubChem ID: 22953545
• Update Time: 2025-05-19

1-(2,6-DICHLOROPHENYL)-2-METHYLPROPAN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-DICHLOROPHENYL)-2-METHYLPROPAN-1-ONE

• Inchi： 1S/C10H10Cl2O/c1-6(2)10(13)9-7(11)4-3-5-8(9)12/h3-6H,1-2H3
• InChI Key： CGCFHVXTOQVBAF-UHFFFAOYSA-N
• SMILES： C(C1=C(Cl)C=CC=C1Cl)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,6-DICHLOROPHENYL)-2-METHYLPROPAN-1-ONE

Introduction to 1-(2,6-DICHLOROPHENYL)-2-METHYLPROPAN-1-ONE (CAS No. 1423032-98-7)

1-(2,6-DICHLOROPHENYL)-2-METHYLPROPAN-1-ONE, identified by its Chemical Abstracts Service (CAS) number 1423032-98-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a 2,6-dichlorophenyl group and a methylpropanone backbone, has garnered attention due to its structural uniqueness and potential applications in synthetic chemistry and drug development. The presence of chlorine atoms at the ortho positions of the phenyl ring enhances its reactivity, making it a valuable intermediate in various chemical transformations.

The compound's structure consists of a benzene ring substituted with two chlorine atoms at the 2 and 6 positions, attached to a butanone moiety with a methyl group at the second carbon. This arrangement imparts specific electronic and steric properties that influence its interactions with other molecules. The 2,6-dichlorophenyl group is particularly noteworthy, as it serves as an effective electron-withdrawing substituent, which can modulate the reactivity of adjacent functional groups. This feature makes the compound a promising candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds derived from 1-(2,6-DICHLOROPHENYL)-2-METHYLPROPAN-1-ONE. Researchers have been investigating its potential as a precursor for synthesizing biologically active molecules. For instance, the introduction of nitrogen-containing heterocycles into its structure has led to the discovery of compounds with antimicrobial and anti-inflammatory properties. These derivatives exhibit promising activity against various pathogens, highlighting the compound's utility in addressing unmet medical needs.

One of the most intriguing aspects of 1-(2,6-DICHLOROPHENYL)-2-METHYLPROPAN-1-ONE is its role in catalytic processes. The chlorine atoms on the phenyl ring facilitate nucleophilic aromatic substitution reactions, allowing for the introduction of diverse functional groups. This reactivity has been exploited in cross-coupling reactions, where it serves as an effective ligand or substrate for generating complex molecular architectures. Such transformations are crucial in the synthesis of advanced pharmaceuticals and agrochemicals.

The compound's application extends to material science as well. Its unique structural features make it suitable for designing advanced polymers and coatings with enhanced thermal stability and mechanical strength. The methylpropanone core provides a rigid framework that can be modified to achieve specific material properties. For example, incorporating this compound into polymer matrices can improve their resistance to degradation under harsh conditions, making them ideal for industrial applications.

Recent advancements in computational chemistry have further illuminated the potential of 1-(2,6-DICHLOROPHENYL)-2-METHYLPROPAN-1-ONE. Molecular modeling studies have revealed its interaction patterns with biological targets, providing insights into its mechanism of action. These simulations have been instrumental in guiding experimental designs aimed at optimizing its pharmacological properties. By leveraging computational tools, researchers can predict how modifications to its structure will affect its biological activity, thereby accelerating the drug discovery process.

The synthesis of 1-(2,6-DICHLOROPHENYL)-2-METHYLPROPAN-1-ONE itself presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful control of reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times while improving efficiency.

The environmental impact of producing and utilizing 1-(2,6-DICHLOROPHENYL)-2-METHYLPROPAN-1-ONE is also a critical consideration. Efforts are underway to develop greener synthetic protocols that minimize waste and reduce energy consumption. By adopting sustainable practices, the chemical industry can ensure that this valuable compound is produced responsibly without compromising on quality or performance.

In conclusion,1-(2,6-DICHLOROPHENYL)-2-METHYLPROPAN-1-ONE (CAS No. 1423032-98-7) represents a versatile and multifaceted compound with broad applications across chemistry and related fields. Its unique structural features make it an attractive candidate for further research and development in pharmaceuticals, materials science, and catalysis. As scientific understanding continues to evolve,this molecule is poised to play an increasingly important role in advancing technological and medical innovations.